Cas no 1824021-63-7 (tert-butyl methyl(3,4,5-trifluorophenyl)carbamate)

• Product Name: tert-butyl methyl(3,4,5-trifluorophenyl)carbamate
• CAS No: 1824021-63-7
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 4622066
• Update Time: 2025-05-20

tert-butyl methyl(3,4,5-trifluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-(3,4,5-trifluorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl methyl(3,4,5-trifluorophenyl)carbamate

• Inchi： 1S/C12H14F3NO2/c1-12(2,3)18-11(17)16(4)7-5-8(13)10(15)9(14)6-7/h5-6H,1-4H3
• InChI Key： XGYXBJVURNVEJC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1=CC(F)=C(F)C(F)=C1

Additional information on tert-butyl methyl(3,4,5-trifluorophenyl)carbamate

Introduction to Tert-butyl Methyl(3,4,5-trifluorophenyl)Carbamate (CAS No. 1824021-63-7)

Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate, with the chemical formula C₁₀H₁₀ClF₃O₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its tert-butyl methyl carbamate moiety attached to a 3,4,5-trifluorophenyl group. The presence of fluorine atoms in the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1824021-63-7 uniquely identifies this compound in scientific literature and databases. Its molecular structure, featuring a trifluorinated aromatic ring, contributes to its unique chemical properties. These properties make it particularly useful in the development of drugs targeting neurological and inflammatory disorders. The trifluorophenyl group is known for its ability to modulate enzyme activity and receptor binding, which is crucial for designing selective and potent therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced pharmacokinetic profiles. Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate has been explored as a key intermediate in the synthesis of novel inhibitors for enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). These enzymes are implicated in various inflammatory and degenerative diseases, making their inhibition a promising therapeutic strategy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that trifluorinated aromatic compounds can cross the blood-brain barrier more effectively than their non-fluorinated counterparts. This property is particularly important for drugs targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The carbamate group in Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate also contributes to its ability to interact with biological targets, enhancing its therapeutic efficacy.

The agrochemical industry has also recognized the value of this compound. Its structural features make it a suitable candidate for developing new pesticides and herbicides. Fluorinated compounds are known for their improved stability against environmental degradation, which is essential for effective pest control. Additionally, the tert-butyl group provides steric hindrance that can enhance the compound's binding affinity to biological targets.

Synthetic methodologies for Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate have been optimized to ensure high yields and purity. Traditional synthetic routes involve the reaction of 3,4,5-trifluorobenzoyl chloride with methyl tert-butyl carbamate in the presence of a base catalyst. Recent advances in green chemistry have led to the development of more sustainable synthetic methods, such as catalytic hydrogenation and microwave-assisted synthesis.

The pharmacological activity of Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting COX-2 activity. Furthermore, it has shown promise in reducing oxidative stress and neuroinflammation, which are key pathological features of neurodegenerative diseases. These findings have prompted further investigation into its therapeutic potential.

In conclusion, Tert-butyl Methyl(3,4,5-trifluorophenyl)carbamate (CAS No. 1824021-63-7) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for developing new drugs targeting neurological and inflammatory disorders. Ongoing research continues to uncover its potential benefits, reinforcing its importance in modern medicine.